Cas no 2159767-29-8 (3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol)

• Product Name: 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• CAS No: 2159767-29-8
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 6592665
• PubChem ID: 165974647
• Update Time: 2025-05-30

3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• EN300-1958721
• 3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-1-ol
• 2159767-29-8

• Inchi： 1S/C8H11F3N2O/c1-13-6(3-2-4-14)5-7(12-13)8(9,10)11/h5,14H,2-4H2,1H3
• InChI Key： UDINGJKHTJRPAF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CCCO)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol

Compound CAS No. 2159767-29-8: 3-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-5-yl)Propan-1-ol

The compound with CAS No. 2159767-29-8, commonly referred to as 3-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-5-yl)Propan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a trifluoromethyl group and a methyl group, along with a propanol side chain. Its molecular formula is C₉H₁₂F₃N₂O, and it has a molecular weight of approximately 247.2 g/mol.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing advanced catalytic techniques and precise stoichiometric control. Recent studies have focused on optimizing the synthesis pathway to enhance yield and reduce environmental impact. For instance, researchers have explored the use of transition metal catalysts such as palladium(0) complexes to facilitate key coupling reactions in the synthesis process.

In terms of applications, 3-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-5-yl)Propan-1-ol has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development, particularly in the treatment of chronic diseases such as cancer and neurodegenerative disorders. Its structure allows for high binding affinity to specific protein targets, making it an attractive candidate for rational drug design.

Additionally, this compound has been studied for its potential in materials science, where it serves as a precursor for advanced materials such as polymers and nanoparticles. Its trifluoromethyl group contributes to its stability and reactivity, making it suitable for applications in high-performance materials.

Recent research has also highlighted the importance of understanding the toxicological profile of this compound. Studies conducted in vitro and in vivo have provided insights into its metabolic pathways and potential toxicity. These findings are crucial for ensuring safe handling and application in both industrial and medical settings.

In conclusion, 3-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-5-yl)Propan-1-ol (CAS No. 2159767-29-) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with ongoing advancements in synthesis and application research, positions it as a key player in future innovations within the chemical sciences.